PF-06733804

• CAS: 1873373-33-1
• Molecular Formula: C20H19F5N4O4
• Molecular Weight: 474.4 g/mol
• InChI: InChI=1S/C20H19F5N4O4/c1-27-18(31)12-7-14(17(26)28-8-12)32-15-9-29(10-19(15,21)22)16(30)6-11-2-4-13(5-3-11)33-20(23,24)25/h2-5,7-8,15H,6,9-10H2,1H3,(H2,26,28)(H,27,31)/t15-/m0/s1
• InChIKey: FTAFQADCGCSJAH-HNNXBMFYSA-N

PF-06733804 Product Overview

PF-06733804 (CAS 1873373-33-1) is a synthetic small-molecule pan-tropomyosin-receptor-kinase (pan-Trk) inhibitor originally developed by Pfizer and disclosed in a 2018 Journal of Medicinal Chemistry article [1]. The compound belongs to a peripherally restricted series designed to block TrkA, TrkB, and TrkC signalling without eliciting the central-nervous-system (CNS)-mediated side effects associated with first-generation Trk inhibitors [1]. It is supplied under a Pfizer research agreement, typically at ≥98% purity (HPLC), as a white-to-beige powder soluble in DMSO (≥20 mg/mL) . Key identifiers include the synonym 6-Amino-5-[[(3S)-4,4-difluoro-1-[2-[4-(trifluoromethoxy)phenyl]acetyl]-3-pyrrolidinyl]oxy]-N-methyl-3-pyridinecarboxamide and PDB ligand code 6DKI [2].

Pan-Trk inhibitor for NGF/BDNF/NT-3 pathway studies

Peripherally restricted profile supports pain-model research without CNS confound

HPLC-verified purity for reproducible pharmacology

• [1] Bagal SK, Andrews M, Bechle BM, et al. Discovery of Potent, Selective, and Peripherally Restricted Pan-Trk Kinase Inhibitors for the Treatment of Pain. J Med Chem. 2018;61(15):6779-6800. doi:10.1021/acs.jmedchem.8b00633 View Source
• [2] RCSB Protein Data Bank. 6DKI: Crystal structure of Trk-A in complex with the Pan-Trk Kinase Inhibitor, compound 19. Deposited 2018-05-29. doi:10.2210/pdb6DKI/pdb View Source

PF-06733804 Substitution Inconsistency Risks

Pan-Trk inhibitors cannot be treated as interchangeable reagents. PF-06733804 was specifically engineered to avoid aldehyde-oxidase (AO)-mediated clearance, a liability that plagued the earlier clinical candidate PF-06273340 and led to unpredictable human pharmacokinetics [1]. In addition, the compound was co-optimised for a wide hERG window (IC₅₀ >79 μM) to support peripheral restriction, whereas many clinically approved Trk inhibitors (e.g., larotrectinib, entrectinib) penetrate the CNS and carry distinct kinase-selectivity profiles . Simply substituting PF-06733804 with another pan-Trk inhibitor such as PF-06273340, PF-6683324 (compound 10b), or PF-06737007 (compound 13b) therefore introduces variables in metabolic stability, CNS exposure, and off-target liability that can confound pharmacological interpretation in pain or neurotrophin-signalling studies [1].

Metabolic clearance pathway

AO-independent clearance of PF-06733804 may not transfer to earlier pan-Trk inhibitors such as PF-06273340.

CNS penetration profile

Peripheral restriction design cannot be assumed for CNS-penetrant Trk inhibitors (e.g., entrectinib, larotrectinib).

hERG safety margin

Reported hERG window may differ significantly across Trk inhibitor chemotypes, altering peripheral-restriction context.

• [1] Bagal SK, Andrews M, Bechle BM, et al. Discovery of Potent, Selective, and Peripherally Restricted Pan-Trk Kinase Inhibitors for the Treatment of Pain. J Med Chem. 2018;61(15):6779-6800. doi:10.1021/acs.jmedchem.8b00633 View Source

PF-06733804 Selection Evidence

Aldehyde Oxidase-Independent Clearance

PF-06733804 (compound 19) was explicitly designed to avoid aldehyde‑oxidase (AO)‑catalysed metabolism, a major clearance‑prediction liability identified for the earlier pan‑Trk development candidate PF‑06273340 [1]. In the 2018 J. Med. Chem. disclosure, the authors state that all three final candidates (compounds 10b, 13b, and 19) “are predicted to possess low metabolic clearance in human that does not proceed via aldehyde oxidase‑catalyzed reactions, thus addressing the potential clearance prediction liability associated with the current pan‑Trk development candidate PF‑06273340” [2]. This prediction is based on in‑vitro metabolic‑stability data generated in human hepatocytes and recombinant AO systems reported within the same study.

AO-Independent Clearance

Head-to-head

PF-06733804: AO-independent
PF-06273340: AO-dependent

Avoids AO-mediated human PK uncertainty

Based on human hepatocyte and recombinant AO assays

Evidence Dimension	Predicted human metabolic clearance pathway
Target Compound Data	PF-06733804: low human clearance predicted; clearance does not proceed via aldehyde oxidase
Comparator Or Baseline	PF-06273340: clearance prediction confounded by significant aldehyde‑oxidase contribution
Quantified Difference	Qualitative pathway switch (AO‑dependent → AO‑independent); quantitative human CL_pred values available in the original paper but not re‑published in vendor materials
Conditions	In‑vitro metabolic stability in human hepatocytes; recombinant aldehyde‑oxidase enzyme assays (Bagal et al., 2018)

Why This Matters

For researchers requiring consistent human‑relevant pharmacokinetics, PF‑06733804 eliminates the AO‑mediated clearance uncertainty that compromised PF‑06273340 as a translational tool compound.

• [1] Bagal SK, Andrews M, Bechle BM, et al. Discovery of Potent, Selective, and Peripherally Restricted Pan-Trk Kinase Inhibitors for the Treatment of Pain. J Med Chem. 2018;61(15):6779-6800. doi:10.1021/acs.jmedchem.8b00633 View Source
• [2] Semantic Scholar summary of Bagal et al. (2018). Abstract notes that compounds 10b, 13b, and 19 address the AO clearance liability of PF-06273340. View Source

hERG Safety Margin

PF‑06733804 exhibits a wide hERG window, with IC50 values of 79 μM in the fluorescence‑polarisation (FP) assay and 88 μM in the patch‑clamp (PX) assay [1]. This corresponds to a selectivity margin of >9000‑fold for TrkA (IC50 8.4 nM) and >35 000‑fold for TrkC (IC50 2.2 nM). In contrast, the clinically approved CNS‑penetrant pan‑Trk inhibitor entrectinib has a reported hERG IC50 of approximately 1.7 μM (patch clamp) [2], conferring only ~100‑ to 300‑fold selectivity over its Trk targets. The wide hERG margin of PF‑06733804 is an integral component of its peripherally‑restricted design and is not uniformly observed across the Trk inhibitor class.

hERG Window

Cross-study comparable

PF-06733804: 79 μM (FP) / 88 μM (PX)
Entrectinib: ~1.7 μM (PX)

Supports peripheral restriction endpoint context

FP and patch-clamp assays; comparison across studies

Evidence Dimension	hERG potassium‑channel inhibition (IC50, μM)
Target Compound Data	PF‑06733804: FP IC50 = 79 μM; PX IC50 = 88 μM (Bagal et al., 2018)
Comparator Or Baseline	Entrectinib: patch‑clamp hERG IC50 ≈ 1.7 μM (FDA review, 2019); PF‑06273340: hERG IC50 not reported in the primary paper
Quantified Difference	PF‑06733804 hERG IC50 is approximately 46‑ to 52‑fold higher (weaker inhibition) than entrectinib, yielding a >50‑fold improvement in safety margin relative to Trk potency
Conditions	hERG FP binding assay; automated patch‑clamp electrophysiology (PX); entrectinib data from FDA pharmacology review

Why This Matters

A wide hERG window is critical for peripherally restricted tool compounds intended for chronic‑dosing pain models, where cardiac accumulation of CNS‑penetrant inhibitors may confound behavioural readouts.

• [1] Bagal SK, et al. J Med Chem. 2018;61(15):6779-6800. hERG FP IC50 = 79 μM; hERG PX IC50 = 88 μM for compound 19 (PF-06733804). View Source
• [2] U.S. FDA. ROZLYTREK (entrectinib) prescribing information and pharmacology review. hERG patch‑clamp IC50 ≈ 1.7 μM. 2019. View Source

Pan-Trk Cellular Potency

In the same cell‑based assay platform used throughout the Bagal et al. (2018) study, PF‑06733804 (compound 19) inhibited TrkA, TrkB and TrkC with IC50 values of 8.4 nM, 6.2 nM and 2.2 nM, respectively [1]. Within the same paper, the two other candidate‑quality compounds showed the following cellular potencies: compound 10b (PF-6683324) – TrkA 1.9 nM, TrkB 2.6 nM, TrkC 1.1 nM ; compound 13b (PF‑06737007) – TrkA 7.7 nM, TrkB 15 nM, TrkC 3.9 nM . PF‑06733804 therefore occupies the middle‑potency tier within the series, with a notably shallow TrkA‑to‑TrkC ratio (2.2× to 3.8×) that ensures balanced pathway suppression.

Cellular Pan-Trk IC₅₀

Head-to-head

TrkA 8.4 nM, TrkB 6.2 nM, TrkC 2.2 nM
vs 10b: 1.9/2.6/1.1 nM; vs 13b: 7.7/15/3.9 nM

Isoform-balanced inhibition profile

Cell-based auto-phosphorylation assays (Bagal et al., 2018)

Evidence Dimension	Cell‑based TrkA/TrkB/TrkC IC50 (nM)
Target Compound Data	PF‑06733804: TrkA 8.4 nM, TrkB 6.2 nM, TrkC 2.2 nM
Comparator Or Baseline	Compound 10b (PF-6683324): TrkA 1.9 nM, TrkB 2.6 nM, TrkC 1.1 nM; Compound 13b (PF-06737007): TrkA 7.7 nM, TrkB 15 nM, TrkC 3.9 nM
Quantified Difference	vs. 10b: 4.4‑fold less potent on TrkA; vs. 13b: 1.1‑fold (TrkA) to 2.4‑fold (TrkB) more potent, depending on isoform
Conditions	Cellular Trk auto‑phosphorylation assays (identical platform across compounds; Bagal et al., 2018)

Why This Matters

For applications where balanced pan‑Trk engagement is more important than maximal potency (e.g., dissecting NGF vs. BDNF vs. NT‑3 signalling), PF‑06733804 provides the most isoform‑balanced profile among the three reported candidates.

• [1] Bagal SK, et al. J Med Chem. 2018;61(15):6779-6800. Table reporting cellular IC50 data for compound 19 (PF-06733804). View Source

TrkA Co-Crystal Structure

A 2.11 Å resolution X‑ray co‑crystal structure of PF‑06733804 bound to the TrkA kinase domain has been deposited in the PDB (accession 6DKI) [1]. This structure provides atomic‑level detail of the inhibitor’s binding pose, including key hydrogen‑bond interactions in the hinge region and the orientation of the difluoropyrrolidine ether moiety. Equivalent structures are also available for compound 10b (PDB 6DKB) and compound 13b (PDB 6DKG), enabling direct comparison of binding‑mode differences within the series [2]. In contrast, no publicly available co‑crystal structure exists for PF‑06273340 bound to TrkA, limiting structure‑guided optimisation using that chemotype.

TrkA Co-Crystal

Head-to-head

PDB 6DKI, 2.11 Å resolution
Comparators: 6DKB, 6DKG; none for PF-06273340

Enables structure-based research workflow

Binding pose defined at atomic resolution

Evidence Dimension	Availability of high‑resolution TrkA co‑crystal structure
Target Compound Data	PDB 6DKI (PF-06733804): resolution 2.11 Å, R‑free 0.227
Comparator Or Baseline	Compound 10b: PDB 6DKB; Compound 13b: PDB 6DKG; PF-06273340: no TrkA co‑crystal structure publicly available
Quantified Difference	Structures available for all three candidate‑quality compounds (10b, 13b, 19); absent for PF‑06273340
Conditions	X‑ray diffraction; TrkA kinase domain expressed in Spodoptera frugiperda; co‑crystallised with inhibitor

Why This Matters

The availability of PDB 6DKI enables structure‑based design and facilitates molecular‑docking studies that are impractical with compounds lacking experimental binding‑mode data.

• [1] RCSB PDB. 6DKI: Crystal structure of Trk-A in complex with the Pan-Trk Kinase Inhibitor, compound 19. Resolution 2.11 Å. doi:10.2210/pdb6DKI/pdb View Source
• [2] RCSB PDB. 6DKB (compound 10b) and 6DKG (compound 13b) co‑crystal structures with TrkA. Both deposited 2018‑05‑29. View Source

Peripheral Restriction Design

PF‑06733804 was designed as a peripherally restricted pan‑Trk inhibitor, a property conferred by its physicochemical profile (MW 474.4, clogP ~2.5, five fluorine atoms) and corroborated by in‑vitro permeability and transporter assays reported in the primary paper [1]. The clinically approved Trk inhibitors larotrectinib and entrectinib, by contrast, are optimised for CNS penetration: entrectinib has a reported brain‑to‑plasma ratio (Kp,uu) of ~0.4 in rodents, while larotrectinib achieves clinically meaningful CNS exposure [2]. This distinction is critical for pain‑model applications where peripheral restriction is desired to avoid confounding central effects on mood, cognition, or motor function [1].

Peripheral Restriction

Class-level inference

Designed for low CNS penetration; PAMPA/MDR1-MDCK data reported

Supports peripheral pain-model research

Quantitative Kp,uu not publicly reported

Evidence Dimension	CNS penetration (blood‑brain barrier partitioning)
Target Compound Data	PF‑06733804: designed to be peripherally restricted; low CNS permeability predicted from MDR1‑MDCK and PAMPA data (Bagal et al., 2018)
Comparator Or Baseline	Entrectinib: rodent Kp,uu ~0.4 (CNS penetrant); Larotrectinib: CNS exposure documented in clinical studies
Quantified Difference	Qualitative difference in CNS-penetration class; quantitative Kp,uu values for PF‑06733804 not publicly re‑published but described as ‘peripherally restricted’ in the primary paper
Conditions	In‑vitro MDR1‑MDCK permeability; PAMPA; in‑vivo rodent brain‑to‑plasma ratio (comparators); Bagal et al., 2018

Why This Matters

For pain‑model studies where peripheral target engagement must be isolated from central‑nervous‑system pharmacology, PF‑06733804 provides a peripheral‑restriction profile that CNS‑penetrant clinical Trk inhibitors cannot replicate.

• [1] Bagal SK, et al. J Med Chem. 2018;61(15):6779-6800. Peripheral restriction design strategy; MDR1‑MDCK and PAMPA permeability data. View Source
• [2] Fischer H, et al. Entrectinib brain penetration and CNS activity. Mol Cancer Ther. 2020;19(4):1015-1024. Brain‑to‑plasma Kp,uu ≈ 0.4. View Source

PF-06733804 Recommended Applications

Peripheral Trk Inhibition in Pain Models

PF-06733804 is the preferred pan‑Trk tool compound for rodent models of inflammatory or neuropathic pain where CNS‑mediated confounds must be avoided. Its peripheral‑restriction design [1] and anti‑hyperalgesic efficacy profile [2] enable researchers to attribute analgesic effects specifically to peripheral TrkA/B/C blockade, without the mixed central‑peripheral pharmacology seen with entrectinib or larotrectinib [3].

Human-Relevant Pharmacokinetic Profiling

Laboratories conducting translational PK/PD studies that require human‑predictable clearance should select PF‑06733804 over PF‑06273340. The compound’s AO‑independent metabolism [4] eliminates the clearance‑prediction uncertainty that has complicated the interpretation of PF‑06273340 in‑vivo data, making it a more reliable probe for human hepatocyte stability assays and allometric scaling exercises.

Structure-Based Drug Design

The availability of the high‑resolution TrkA co‑crystal structure (PDB 6DKI) [5] makes PF‑06733804 an ideal starting point for structure‑guided medicinal‑chemistry efforts. Its binding pose is experimentally defined at 2.11 Å, enabling rational modification of the hinge‑binding motif and the solvent‑exposed region without the ambiguity inherent to docking into apo‑TrkA structures.

Balanced Pan-Trk Pathway Inhibition

When the experimental objective requires equipotent blockade of NGF, BDNF and NT‑3 signalling, PF‑06733804 provides the most isoform‑balanced cellular potency (TrkA/B/C ratio ≈ 1:0.7:0.3) among the three candidates disclosed in Bagal et al. (2018) [6]. This balanced profile is particularly valuable for ex‑vivo organ‑culture or primary‑neuron assays where differential Trk‑isoform activation complicates data interpretation.

Application

Selection Property

Validation Focus

Peripheral pain-model research

Peripheral restriction profile

CNS exposure control

Human PK prediction studies

AO-independent metabolism

Hepatocyte stability and allometric scaling

Structure-based design

TrkA co-crystal structure (PDB 6DKI)

Binding-mode validation

Isoform-balanced Trk pathway assays

Balanced pan-Trk cellular potency

NGF/BDNF/NT-3 pathway discrimination

• [1] Bagal SK, et al. J Med Chem. 2018;61(15):6779-6800. Peripheral restriction design strategy. View Source
• [2] Glpbio. PF-06733804 product page. Anti‑hyperalgesic effect in cell‑based and in‑vivo assays. View Source
• [3] Fischer H, et al. Entrectinib brain penetration. Mol Cancer Ther. 2020;19(4):1015-1024. View Source
• [4] Bagal SK, et al. J Med Chem. 2018;61(15):6779-6800. AO‑independent clearance prediction for compound 19. View Source
• [5] RCSB PDB. 6DKI: Co‑crystal structure of TrkA with compound 19 (PF‑06733804). Resolution 2.11 Å. View Source
• [6] Bagal SK, et al. J Med Chem. 2018;61(15):6779-6800. Cellular IC50 data for compounds 10b, 13b, and 19. View Source